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Compound of Interest

Compound Name: Chloroacetyl bromide

Cat. No.: B8571682

CAS Number: 15018-06-1
Chemical Formula: C2H2BrCIO
Molecular Weight: 157.39 g/mol [1][2]

This technical guide provides an in-depth overview of chloroacetyl bromide, a versatile
bifunctional reagent widely employed in organic synthesis, particularly within the realms of
pharmaceutical research and drug development. This document is intended for researchers,
scientists, and professionals in the field, offering detailed information on its properties, safety
and handling, and applications, supplemented with experimental protocols and logical workflow
diagrams.

Physicochemical and Computed Properties

Chloroacetyl bromide is a reactive acyl bromide containing both a chloro and a bromo
functional group, making it a valuable building block for the introduction of a chloroacetyl
moiety into various molecular scaffolds.[3] Its key properties are summarized in the tables
below.

Table 1: Physicochemical Properties
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Property Value Reference
IUPAC Name 2-chloroacetyl bromide [1]
Synonyms Acetyl bromide, chloro- [1][4]
Molecular Formula C2H2BrCIO [11[2][4]1[5][6]
Molecular Weight 157.39 g/mol [1112114]
Canonical SMILES C(C(=0)BnClI [1][4]
InChl=1S/C2H2BrClO/c3-
InChl [11[4]
2(5)1-4/h1H2
LKRZCUQFUCYWLZ-
InChlKey [1114]
UHFFFAOYSA-N
Table 2: Computed Properties
Property Value Reference
XLogP3 15 [117]
Hydrogen Bond Donor Count 0 [11[7]
Hydrogen Bond Acceptor
1 [11[7]
Count
Rotatable Bond Count 1 [1107]

Exact Mass

155.89775 Da

[1](7]

Monoisotopic Mass

155.89775 Da

[1]

Topological Polar Surface Area  17.1 A2 [1]
Heavy Atom Count 5 [1][7]
Complexity 44.9 [1][7]

Safety and Handling
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Chloroacetyl bromide is a hazardous chemical that requires strict safety precautions during
handling and storage. It is corrosive and can cause severe skin burns and eye damage. It is
also toxic if swallowed, inhaled, or in contact with skin.

Table 3: Hazard Information

Hazard Statement Description

Toxic if swallowed, in contact with skin or if
inhaled.[8]

H301 + H311 + H331

H314 Causes severe skin burns and eye damage.[3]

H372 Causes damage to organs (Lungs) through
prolonged or repeated exposure.[8]

H400 Very toxic to aquatic life.[8]

Handling Precautions:
e Use only in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Avoid breathing vapors or mists.

e Wash hands thoroughly after handling.

o Keep away from water and moisture, as it reacts violently.[8][9]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Store under an inert atmosphere (e.g., nitrogen).[8]

o Keep away from incompatible materials such as water, alcohols, bases, and strong oxidizing
agents.
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First-Aid Measures:

Inhalation: Move the victim to fresh air. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Applications in Research and Drug Development

Chloroacetyl bromide serves as a key intermediate in the synthesis of a wide range of

biologically active molecules. Its bifunctional nature allows for the introduction of a reactive

"handle" that can be further modified.

Key Applications:

Synthesis of N-Substituted Acetamides: It is extensively used for the acylation of primary and
secondary amines to form N-substituted 2-chloroacetamides. These products are valuable
intermediates in the synthesis of pharmaceuticals and agrochemicals.[7]

Heterocyclic Synthesis: Chloroacetyl bromide is a precursor for the synthesis of various
heterocyclic compounds, such as thiazoles and oxadiazoles, which are core structures in
many therapeutic agents.

Peptide Modification: In solid-phase peptide synthesis, it can be used to chloroacetylate the
N-terminus of a peptide. The resulting chloroacetyl group can then react with a nucleophilic
side chain (e.g., cysteine) to form cyclic peptides, which often exhibit enhanced stability and
biological activity.

Synthesis of Anti-Cancer Agents: Research has shown its utility in the synthesis of novel
derivatives of natural products, such as 25-hydroxyprotopanaxadiol, to develop potential
anti-tumor drugs.
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Experimental Protocols

The following are detailed methodologies for key experiments involving chloroacetyl bromide
and its close analog, chloroacetyl chloride.

General Protocol for the N-Acylation of Amines

This protocol describes the synthesis of N-substituted 2-chloroacetamides from primary or
secondary amines.

Materials:

e Substituted amine (1.0 eq)

o Chloroacetyl bromide (1.1 eq)

e Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))
o Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA)) (1.2 eq)
e Round-bottom flask

e Magnetic stirrer

e Dropping funnel

* Ice bath

Procedure:

» Dissolve the substituted amine (1.0 eq) and the base (1.2 eq) in the anhydrous solvent in a
round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

e Cool the reaction mixture to 0 °C using an ice bath.

e Slowly add a solution of chloroacetyl bromide (1.1 eq) in the same anhydrous solvent to
the reaction mixture via a dropping funnel over a period of 15-30 minutes.
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 After the addition is complete, allow the reaction to warm to room temperature and stir for 2-
4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding water.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

 Purify the crude product by column chromatography or recrystallization to obtain the desired
N-substituted 2-chloroacetamide.

Synthesis of 2-Imino-4-thiazolidinones from Thioureas

This protocol outlines the reaction of thioureas with chloroacetyl bromide to form 2-imino-4-
thiazolidinones, a class of compounds with diverse biological activities.

Materials:

Substituted thiourea (1.0 eq)

o Chloroacetyl bromide (1.1 eq)

e Solvent (e.g., Ethanol, Acetonitrile)

e Base (e.g., Sodium acetate, Potassium carbonate)

e Round-bottom flask

e Reflux condenser

e Magnetic stirrer

Procedure:

» To a solution of the substituted thiourea (1.0 eq) in the chosen solvent, add the base.

o Slowly add chloroacetyl bromide (1.1 eq) to the mixture.
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» Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction by
TLC.

 After the reaction is complete, cool the mixture to room temperature.
» Pour the reaction mixture into ice-cold water to precipitate the product.
« Filter the solid, wash with water, and dry.

o Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield the pure 2-
imino-4-thiazolidinone.

Mandatory Visualizations

The following diagrams illustrate key concepts related to the use of Chloroacetyl Bromide.
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Caption: Experimental workflow for the N-acylation of an amine using Chloroacetyl Bromide.
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Caption: Logical relationships of Chloroacetyl Bromide in the synthesis of bioactive
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chloroacetyl Bromide: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8571682#chloroacetyl-bromide-cas-number-15018-
06-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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